![molecular formula C9H18Cl2N4O2 B6274696 rac-(3R,4R)-4-{methyl[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]amino}pyrrolidin-3-ol dihydrochloride CAS No. 1807941-23-6](/img/no-structure.png)
rac-(3R,4R)-4-{methyl[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]amino}pyrrolidin-3-ol dihydrochloride
Description
The compound “rac-(3R,4R)-4-{methyl[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]amino}pyrrolidin-3-ol dihydrochloride” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. The term “rac” indicates that it is a racemic mixture, meaning it contains equal amounts of left- and right-handed enantiomers of a chiral molecule .
Molecular Structure Analysis
The molecular structure of this compound can be deduced from its name. It contains a pyrrolidine ring, which is a type of secondary amine. The “3R,4R” notation indicates the configuration of the chiral centers in the molecule. The compound also contains a methyl group and an oxadiazole ring, which is a heterocyclic ring containing two carbon atoms, two nitrogen atoms, and one oxygen atom .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics like melting point, boiling point, solubility, and stability. These properties are typically determined experimentally. Without specific data or literature on this compound, it’s not possible to provide these details .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4R)-4-{methyl[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]amino}pyrrolidin-3-ol dihydrochloride involves the protection of the hydroxyl group on the pyrrolidine ring, followed by the introduction of the oxadiazole moiety and subsequent deprotection of the hydroxyl group. The final step involves the formation of the dihydrochloride salt.", "Starting Materials": [ "rac-pyrrolidine-3,4-diol", "methylamine", "5-methyl-1,3,4-oxadiazole-2-carboxylic acid", "thionyl chloride", "sodium hydroxide", "hydrochloric acid", "methanol", "diethyl ether" ], "Reaction": [ "Protection of the hydroxyl group on the pyrrolidine ring using tert-butyldimethylsilyl chloride and imidazole in anhydrous dichloromethane", "Reaction of the protected pyrrolidine with methylamine in methanol to form the N-methylated pyrrolidine", "Preparation of the oxadiazole intermediate by reacting 5-methyl-1,3,4-oxadiazole-2-carboxylic acid with thionyl chloride, followed by reaction with the N-methylated pyrrolidine in the presence of sodium hydroxide to form the oxadiazole-substituted pyrrolidine", "Deprotection of the hydroxyl group using tetra-n-butylammonium fluoride in tetrahydrofuran", "Formation of the dihydrochloride salt by reacting the free base with hydrochloric acid in diethyl ether" ] } | |
| 1807941-23-6 | |
Molecular Formula |
C9H18Cl2N4O2 |
Molecular Weight |
285.2 |
Purity |
70 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(1-{[(tert-butoxy)carbonyl]amino}-2-hydroxyethyl)benzoic acid](/img/structure/B6274681.png)
